Cas no 941990-08-5 (1-2-(4-chlorophenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione)

• Product Name: 1-2-(4-chlorophenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• CAS No: 941990-08-5
• MF: C₂₁H₁₅ClN₄O₃
• MW: 406.821803331375
• CID: 6283261
• PubChem ID: 16951949
• Update Time: 2025-07-16

1-2-(4-chlorophenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-chlorophenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione
• 1-(2-(4-chlorophenyl)-2-oxoethyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
• 941990-08-5
• AKOS016398947
• F2437-0259
• 1-[2-(4-chlorophenyl)-2-oxoethyl]-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione

• Inchi： 1S/C21H15ClN4O3/c22-16-7-5-15(6-8-16)18(27)13-25-17-4-2-10-24-19(17)20(28)26(21(25)29)12-14-3-1-9-23-11-14/h1-11H,12-13H2
• InChI Key： AKZWMQJGZQRJJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN1C(N(C(C2C1=CC=CN=2)=O)CC1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 406.0832680g/mol
• Monoisotopic Mass: 406.0832680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.5Ų

Additional information on 1-2-(4-chlorophenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione

Comprehensive Analysis of 1-2-(4-chlorophenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione (CAS No. 941990-08-5)

The compound 1-2-(4-chlorophenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione (CAS No. 941990-08-5) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrido[3,2-d]pyrimidine core, combined with 4-chlorophenyl and pyridin-3-yl substituents, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its resemblance to other bioactive pyrimidine derivatives.

In recent years, the demand for novel heterocyclic compounds like 941990-08-5 has surged, driven by advancements in drug discovery and personalized medicine. This compound's multi-ring system and electron-rich functional groups contribute to its ability to interact with biological targets, such as kinases and receptors. Its CAS number is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and structure-activity relationship (SAR) studies.

One of the most searched questions about 1-2-(4-chlorophenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione revolves around its synthetic pathways. The compound is typically synthesized through multi-step organic reactions, including condensation and cyclization processes, which are optimized for yield and purity. Another hot topic is its potential bioavailability and metabolic stability, as these factors are critical for its development into a viable drug candidate.

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In summary, 1-2-(4-chlorophenyl)-2-oxoethyl-3-(pyridin-3-yl)methyl-1H,2H,3H,4H-pyrido3,2-dpyrimidine-2,4-dione represents a fascinating example of modern pharmaceutical innovation. Its structural complexity and biological relevance make it a subject of ongoing research, particularly in the context of drug discovery and therapeutic development. As scientific inquiries continue, this compound is likely to remain a focal point in the search for new bioactive molecules.